Cas no 2680658-97-1 (benzyl N-(3-ethynyl-4-methylphenyl)carbamate)

• Product Name: benzyl N-(3-ethynyl-4-methylphenyl)carbamate
• CAS No: 2680658-97-1
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• CID: 5652582
• PubChem ID: 165918742
• Update Time: 2025-06-07

benzyl N-(3-ethynyl-4-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-ethynyl-4-methylphenyl)carbamate
• EN300-28282187
• 2680658-97-1

• Inchi： 1S/C17H15NO2/c1-3-15-11-16(10-9-13(15)2)18-17(19)20-12-14-7-5-4-6-8-14/h1,4-11H,12H2,2H3,(H,18,19)
• InChI Key： YHUSDGMANXMPPD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C)=C(C#C)C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 265.110278721g/mol
• Monoisotopic Mass: 265.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(3-ethynyl-4-methylphenyl)carbamate

Introduction to Benzyl N-(3-ethynyl-4-methylphenyl)carbamate (CAS No. 2680658-97-1)

Benzyl N-(3-ethynyl-4-methylphenyl)carbamate, a compound with the chemical formula C₁₄H₁₃NO₂ and CAS number 2680658-97-1, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of biologically active molecules.

The structural motif of Benzyl N-(3-ethynyl-4-methylphenyl)carbamate features a benzyl group attached to a carbamate moiety, which is further linked to a phenyl ring substituted with both an ethynyl group and a methyl group at the 3-position. This unique structural arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable building block in the design of novel therapeutic agents. The presence of the ethynyl group, in particular, introduces potential sites for further functionalization, enabling the development of complex molecular architectures.

In recent years, there has been a growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Research has demonstrated that carbamates can serve as effective modulators of various biological pathways, including enzyme inhibition and receptor binding. The benzyl N-(3-ethynyl-4-methylphenyl)carbamate molecule, with its specific substitution pattern, has been explored for its potential pharmacological properties. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further investigation in drug discovery.

The synthesis of Benzyl N-(3-ethynyl-4-methylphenyl)carbamate involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The introduction of the ethynyl group into the phenyl ring typically involves palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura or Sonogashira coupling. These reactions are highly efficient and allow for the formation of carbon-carbon bonds with excellent regioselectivity. The subsequent formation of the carbamate linkage is often achieved through nucleophilic substitution reactions or condensation reactions involving isocyanates or carbamic acid derivatives.

The role of Benzyl N-(3-ethynyl-4-methylphenyl)carbamate in medicinal chemistry extends beyond its use as an intermediate. The compound's ability to interact with biological targets makes it a valuable scaffold for structure-based drug design. By modifying various functional groups within its structure, researchers can fine-tune its pharmacological properties to achieve desired therapeutic effects. For instance, computational studies have been employed to predict how different substituents might influence the compound's binding affinity and selectivity for specific biological targets.

Recent advancements in synthetic methodologies have further enhanced the accessibility of Benzyl N-(3-ethynyl-4-methylphenyl)carbamate and related derivatives. Transition-metal-catalyzed reactions have revolutionized organic synthesis by enabling more efficient and sustainable pathways for constructing complex molecules. These methods have allowed chemists to explore new synthetic strategies that were previously inaccessible, leading to an increased library of carbamate-based compounds for drug discovery.

The application of Benzyl N-(3-ethynyl-4-methylphenyl)carbamate in preclinical research has also been noteworthy. Preclinical studies have investigated its potential as an inhibitor of various enzymes involved in inflammatory pathways and cancer metabolism. The compound's ability to modulate these pathways has raised interest in its potential therapeutic applications. Additionally, its structural features have been leveraged to develop novel analogs with enhanced bioavailability and reduced toxicity.

The future prospects for Benzyl N-(3-ethynyl-4-methylphenyl)carbamate are promising, with ongoing research aimed at uncovering new applications and refining synthetic protocols. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact selectively with disease-causing targets. The compound's unique structural features make it a versatile tool for medicinal chemists seeking to develop innovative therapeutic strategies.

In conclusion, Benzyl N-(3-ethynyl-4-methylphenyl)carbamate (CAS No. 2680658-97-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural complexity and biological activity make it a valuable asset in the quest for novel therapeutics. As synthetic methodologies continue to advance, we can expect even greater exploration of this compound's capabilities and applications.